Cas no 28955-30-8 (4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-)

4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)- structure
28955-30-8 structure
Product Name:4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-
CAS No:28955-30-8
MF:C13H12O4
MW:232.231984138489
CID:259878
PubChem ID:5319500
Update Time:2025-07-11

4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-
    • Cassiachromone
    • 7-hydroxy-2-methyl-5-(2-oxopropyl)chromen-4-one
    • 5-acetonyl-7-hydroxy-2-methylchromone
    • 7-hydroxy-2-methyl-5-(2-oxopropyl)-4H-chromen-4-one
    • 7-hydroxy-2-methyl-5-(2-oxo-propyl)-chromen-4-one
    • AC1NSY71
    • ACon1_001464
    • CHEBI:549602
    • CHEMBL457049
    • Chromone, 5-acetonyl-7-hydroxy-2-methyl-
    • SureCN6925761
    • [ "" ]
    • 2-Methyl-5-acetonyl-7-hydroxychromone
    • 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-5-(2-oxopropyl)-
    • 5-Acetonyl-7-hydroxy-2-methylchromone, 8CI
    • AKOS022658076
    • BDBM50244182
    • Chromone, 5-acetonyl-7-hydroxy-2-methyl- (8CI); 7-Hydroxy-2-methyl-5-(2-oxopropyl)-4H-1-benzopyran-4-one; 5-Acetonyl-7-hydroxy-2-methylchromone; 5-Acetylmethyl-7-hydroxy-2-methylchromone
    • FS-9722
    • NCGC00180479-01
    • SCHEMBL6925761
    • 28955-30-8
    • DTXSID70183152
    • 5-Acetonyl-7-hydroxy-2-methyl-Chromone
    • BRD-K32606444-001-01-3
    • 5-acetonyl-7-hydroxy-2-methyl chromone
    • 7-Hydroxy-2-methyl-5-(2-oxopropyl)-4H-1-benzopyran-4-one, 9CI
    • CS-0023812
    • HY-N3546
    • CHEBI:168073
    • DB-108251
    • Inchi: 1S/C13H12O4/c1-7(14)3-9-5-10(15)6-12-13(9)11(16)4-8(2)17-12/h4-6,15H,3H2,1-2H3
    • InChI Key: YMCXDPKFRCHLPK-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C2=C1C=C(C=C2CC(C)=O)O)=O

Computed Properties

  • Exact Mass: 232.07356
  • Monoisotopic Mass: 232.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.29
  • Melting Point: 210°C
  • Boiling Point: 444.7°Cat760mmHg
  • Flash Point: 174.7°C
  • Refractive Index: 1.588
  • PSA: 63.6

4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2418-1 mg
Cassiachromone
28955-30-8
1mg
¥2035.00 2022-04-26
TargetMol Chemicals
TN2418-5mg
Cassiachromone
28955-30-8
5mg
¥ 8800 2024-07-20
TargetMol Chemicals
TN2418-5 mg
Cassiachromone
28955-30-8 98%
5mg
¥ 2,760 2023-07-11
TargetMol Chemicals
TN2418-1 mL * 10 mM (in DMSO)
Cassiachromone
28955-30-8 98%
1 mL * 10 mM (in DMSO)
¥ 10780 2023-09-15
A2B Chem LLC
AB33274-5mg
4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-5-(2-oxopropyl)-
28955-30-8 98.0%
5mg
$610.00 2024-04-20
TargetMol Chemicals
TN2418-1 ml * 10 mm
Cassiachromone
28955-30-8
1 ml * 10 mm
¥ 10780 2024-07-20
A2B Chem LLC
AB33274-1mg
4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-5-(2-oxopropyl)-
28955-30-8 >95%
1mg
$798.00 2023-12-31
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.